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Compound of Interest

Compound Name: (R)-Sitcp

Cat. No.: B2993439 Get Quote

This technical guide provides essential information regarding the chiral spiro-phosphepine

catalyst, (R)-Sitcp. The following data summarizes its key chemical identifiers and physical

properties.

(R)-Sitcp is a chiral phosphine catalyst utilized in enantioselective synthesis. Notably, it has

been employed in the promotion of enantioselective formal [4 + 2] cycloaddition reactions.[1]

Chemical Data for (R)-Sitcp
Identifier Value Source

CAS Number 856407-37-9 PubChem[2]

Molecular Formula C25H23P PubChem[2]

Molecular Weight 354.4 g/mol PubChem[2]

PubChem CID 11325691 PubChem[2]

Experimental Application: Enantioselective [4 + 2]
Cycloaddition
A notable application of (R)-Sitcp is in the enantioselective formal [4 + 2] cycloaddition of

saccharin-derived ketimines and ethyl α-methylallenoate. This reaction yields tricyclic

tetrahydropyridines with good yields and high enantiomeric excesses.[1]
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The general workflow for this type of phosphine-catalyzed reaction involves the nucleophilic

addition of the phosphine to an allenoate, forming a zwitterionic intermediate. This intermediate

then reacts with an imine through a series of steps, including proton transfers and conjugate

addition, to ultimately yield the tetrahydropyridine product and regenerate the phosphine

catalyst.
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Figure 1. Generalized workflow for the (R)-Sitcp catalyzed [4 + 2] annulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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